![molecular formula C19H21BrN2OS B3933766 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine](/img/structure/B3933766.png)
1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine
Overview
Description
1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine, also known as BBTP, is a compound that has gained significant attention in the scientific community due to its potential applications in various research areas. It is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.
Mechanism of Action
1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine acts as a selective antagonist for the dopamine D2 receptor, which is a G protein-coupled receptor that is involved in various physiological processes, including movement, reward, and mood regulation. By binding to the D2 receptor, 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine inhibits the binding of dopamine, which is the natural ligand for the receptor. This results in a decrease in the downstream signaling pathways that are activated by dopamine binding, leading to various physiological effects.
Biochemical and Physiological Effects:
1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine has been shown to have various biochemical and physiological effects, including a decrease in locomotor activity, a decrease in dopamine release in the striatum, and an increase in prolactin secretion. It has also been shown to have antipsychotic effects in animal models, indicating its potential use as a therapeutic agent for various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine in lab experiments is its selectivity for the dopamine D2 receptor, which allows for specific targeting of this receptor in various physiological processes. Additionally, 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine has been shown to have low toxicity and good solubility, making it a suitable compound for use in various in vitro and in vivo experiments. However, one limitation of using 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine is its relatively low potency compared to other D2 receptor antagonists, which may limit its effectiveness in certain experiments.
Future Directions
There are several future directions for the study of 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine, including the development of more potent analogs that can be used as therapeutic agents for various neurological disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine and its effects on other dopamine receptor subtypes. The potential use of 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine in combination with other drugs for the treatment of drug addiction and other neurological disorders also warrants further investigation.
Scientific Research Applications
1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine has been used in various research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been studied for its potential use as a ligand for the dopamine D2 receptor, which is involved in various neurological disorders. 1-{[(2-bromobenzyl)thio]acetyl}-4-phenylpiperazine has also been used as a tool compound to study the role of the D2 receptor in drug addiction and reward pathways in the brain. Additionally, it has been studied for its potential use as an antipsychotic drug.
properties
IUPAC Name |
2-[(2-bromophenyl)methylsulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN2OS/c20-18-9-5-4-6-16(18)14-24-15-19(23)22-12-10-21(11-13-22)17-7-2-1-3-8-17/h1-9H,10-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZUDIDZQAMSAMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CSCC3=CC=CC=C3Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Bromophenyl)methylsulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.